Cas no 2281770-75-8 (3-(Aminosulfonyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 3-(Aminosulfonyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2281770-75-8
• MF: C₅H₇N₃O₄S
• MW: 205.191779375076
• CID: 6037189
• Update Time: 2025-05-19

3-(Aminosulfonyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Aminosulfonyl)-1-methyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C5H7N3O4S/c1-8-3(5(9)10)2-4(7-8)13(6,11)12/h2H,1H3,(H,9,10)(H2,6,11,12)
• InChI Key： MOHRIZHPTOLBDU-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=CC(S(N)(=O)=O)=N1

Experimental Properties

• Density: 1.85±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 540.3±60.0 °C(Predicted)
• pka: 2.44±0.25(Predicted)

Additional information on 3-(Aminosulfonyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Comprehensive Overview of 3-(Aminosulfonyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2281770-75-8)

3-(Aminosulfonyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2281770-75-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole core and sulfonamide functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable in drug discovery, where researchers explore its potential as a building block for enzyme inhibitors and receptor modulators. The presence of both carboxylic acid and aminosulfonyl moieties enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for heterocyclic compounds like 3-(Aminosulfonyl)-1-methyl-1H-pyrazole-5-carboxylic acid has surged due to their applications in developing targeted therapies. Researchers are particularly interested in its role in designing small-molecule drugs for metabolic disorders and inflammatory diseases. The compound's molecular weight and solubility properties align well with the requirements of modern medicinal chemistry, making it a subject of numerous structure-activity relationship (SAR) studies. Additionally, its synthetic accessibility and scalability have made it a preferred choice for industrial-scale production.

From an environmental perspective, 3-(Aminosulfonyl)-1-methyl-1H-pyrazole-5-carboxylic acid is also being investigated for its potential in green chemistry applications. Its derivatives are explored as biodegradable alternatives in agrochemical formulations, addressing growing concerns about environmental persistence. The compound's low toxicity profile further supports its adoption in sustainable practices, aligning with global trends toward eco-friendly chemical solutions.

The analytical characterization of CAS No. 2281770-75-8 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise identification and quality control, critical for its use in high-value applications. Furthermore, computational studies leveraging molecular docking and quantum chemistry simulations have provided insights into its binding affinity with biological targets, opening new avenues for rational drug design.

As the scientific community continues to explore the potential of 3-(Aminosulfonyl)-1-methyl-1H-pyrazole-5-carboxylic acid, its relevance in personalized medicine and precision agriculture is expected to grow. With ongoing advancements in high-throughput screening and combinatorial chemistry, this compound is poised to play a pivotal role in next-generation therapeutic and agrochemical innovations.